8-(4-benzylpiperazin-1-yl)-1,3-dimethyl-7-(2-(pyrimidin-2-ylthio)ethyl)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-(4-benzylpiperazin-1-yl)-1,3-dimethyl-7-(2-pyrimidin-2-ylsulfanylethyl)purine-2,6-dione
• InChI: InChI=1S/C24H28N8O2S/c1-28-20-19(21(33)29(2)24(28)34)32(15-16-35-22-25-9-6-10-26-22)23(27-20)31-13-11-30(12-14-31)17-18-7-4-3-5-8-18/h3-10H,11-17H2,1-2H3
• InChI Key: ZXURCMPGNYBLEV-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)N3CCN(CC3)CC4=CC=CC=C4)CCSC5=NC=CC=N5
• Molecular Formula: C24H28N8O2S
• Molecular Weight: 492.6 g/mol

Description

8-(4-benzylpiperazin-1-yl)-1,3-dimethyl-7-(2-(pyrimidin-2-ylthio)ethyl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C24H28N8O2S and its molecular weight is 492.6. The purity is usually 95%.
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Scientific Research Applications

Analgesic and Anti-inflammatory Applications

Research has shown that derivatives of purine-2,6-dione, which share structural features with the mentioned compound, demonstrate significant analgesic and anti-inflammatory effects. For instance, a study by Zygmunt et al. (2015) synthesized and evaluated a series of 8-methoxy-1,3-dimethyl-2,6-dioxo-purin-7-yl derivatives with carboxylic, ester, or amide moieties. These compounds exhibited strong analgesic activity in in vivo models, with some derivatives being more potent than the reference drugs, highlighting their potential as new analgesic and anti-inflammatory agents Zygmunt et al., 2015.

Antidepressant and Anxiolytic Properties

Another study by Chłoń-Rzepa et al. (2013) focused on 8-aminoalkyl derivatives of purine-2,6-dione, exploring their affinity for 5-HT1A, 5-HT2A, and 5-HT7 receptors. Certain derivatives demonstrated antidepressant-like effects and anxiolytic-like activity in mice, suggesting their potential as psychotropic agents Chłoń-Rzepa et al., 2013.

Anticancer Activity

El-Naem et al. (2003) synthesized a series of compounds including pyrimidyl derivatives, which were tested for their cytotoxic activity against human cancer cell lines. Some of these compounds were found to be potent, highlighting the potential application of such derivatives in cancer treatment El-Naem et al., 2003.

Antibacterial Activity

A study by Merugu et al. (2010) on benzyl piperazine derivatives linked to pyrimidine and isoindolinedione reported significant antibacterial activity. These findings indicate the potential for developing new antibacterial agents from similar chemical structures Merugu et al., 2010.